4-[(E)-2-(4-fluorophenyl)ethenyl]-6-phenoxy-2,3-dihydrothieno[3,2-c]quinoline

• IUPAC Name: 4-[(E)-2-(4-fluorophenyl)ethenyl]-6-phenoxy-2,3-dihydrothieno[3,2-c]quinoline
• InChI: InChI=1S/C25H18FNOS/c26-18-12-9-17(10-13-18)11-14-22-20-15-16-29-25(20)21-7-4-8-23(24(21)27-22)28-19-5-2-1-3-6-19/h1-14H,15-16H2/b14-11+
• InChI Key: NQCZVNAFWZTWBH-SDNWHVSQSA-N
• Canonical SMILES: C1CSC2=C1C(=NC3=C2C=CC=C3OC4=CC=CC=C4)C=CC5=CC=C(C=C5)F
• Isomeric SMILES: C1CSC2=C1C(=NC3=C2C=CC=C3OC4=CC=CC=C4)/C=C/C5=CC=C(C=C5)F
• Molecular Formula: C25H18FNOS
• Molecular Weight: 399.5 g/mol
• CAS No.: 866133-79-1

Description

The compound “4-[(E)-2-(4-fluorophenyl)ethenyl]-6-phenoxy-2,3-dihydrothieno[3,2-c]quinoline” is a chemical compound with several synonyms. It is not intended for human or veterinary use and is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound consists of a thieno[3,2-c]quinoline core, which is a bicyclic system containing a thiophene and a quinoline ring. This core is substituted at the 4-position with an (E)-2-(4-fluorophenyl)ethenyl group and at the 6-position with a phenoxy group.

Physical And Chemical Properties Analysis

This compound has a molecular formula of C25H18FNOS and a molecular weight of 399.48. Other physical and chemical properties such as melting point, boiling point, and density are not specified in the available resources.

Scientific Research Applications

Structural and Optical Properties

Studies have investigated the structural and optical characteristics of related quinoline derivatives, highlighting their potential in materials science. For instance, the polycrystalline nature of certain quinoline derivatives in powder form and their transformation into nanocrystallites within an amorphous matrix upon thermal deposition for thin-film formation have been documented. These compounds exhibit significant optical properties, such as absorption parameters and electron transition types, determined through spectrophotometer measurements. This research underscores the utility of quinoline derivatives in developing advanced optical materials (Zeyada, El-Nahass, & El-Shabaan, 2016).

Photophysical Properties

Quinoline derivatives have been synthesized and evaluated for their photophysical behaviors, demonstrating unique emission patterns and thermal stability. These properties are critical for applications in fluorescence spectroscopy and bioimaging, where the sensitivity and selectivity of fluorophores are paramount. The study of azole-quinoline-based fluorophores reveals their potential for use in solvent polarity studies and as materials for optical sensors and imaging agents (Padalkar & Sekar, 2014).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. It’s possible that it could interact with biological systems through its aromatic rings and ether group, but this would depend on the specific context of its use.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The future directions for the use of this compound are not specified in the available resources. Given its complex structure, it could potentially be of interest in various areas of research.